Cas no 1354018-11-3 ((S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide)
(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-(3-bromo-benzyl)-n-ethyl-propionamide
- (S)-2-Amino-N-(3-bromobenzyl)-N-ethylpropanamide
- AM96718
- (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide
-
- Inchi: 1S/C12H17BrN2O/c1-3-15(12(16)9(2)14)8-10-5-4-6-11(13)7-10/h4-7,9H,3,8,14H2,1-2H3/t9-/m0/s1
- InChI Key: WXWQRXPCWXWROQ-VIFPVBQESA-N
- SMILES: BrC1=CC=CC(=C1)CN(C([C@H](C)N)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Topological Polar Surface Area: 46.3
(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086013-500mg |
S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide |
1354018-11-3 | 500mg |
£389.00 | 2022-03-01 |
(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide
Recent Advances in the Study of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3)
The compound (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the chiral center and the bromo-benzyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high enantiomeric purity and yield.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide exhibits promising pharmacological properties. It has shown affinity for specific protein targets involved in neurodegenerative diseases and cancer pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound acts as a potent modulator of the sigma-1 receptor, which is implicated in neuroprotection and cognitive function.
Further investigations into the mechanism of action have revealed that (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest its potential as a lead compound for the development of anti-cancer agents. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.
Despite these promising results, challenges remain in the clinical translation of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.
In conclusion, (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3) represents a promising candidate for therapeutic development, with applications spanning neurodegenerative diseases and oncology. Continued research into its synthetic pathways, biological targets, and pharmacological properties will be crucial for unlocking its full potential in the field of chemical biology and medicine.
1354018-11-3 ((S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)